3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid, 95%

• IUPAC Name: 3-hydroxythieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H5NO3S/c10-5-4-2-1-3-9-7(4)13-6(5)8(11)12/h1-3,10H,(H,11,12)
• InChI Key: YVYQYTWFDUOYPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2O)C(=O)O
• Molecular Formula: C8H5NO3S
• Molecular Weight: 195.20 g/mol
• CAS No.: 876490-24-3

Description

3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid is a member of the class of organic compounds known as thienopyridines. These are heterocyclic compounds containing a thiophene ring fused to a pyridine ring. Thiophene is a 5-membered ring consisting of four carbon atoms and one sulfur atom. Pyridine is a 6-membered ring consisting of five carbon atoms and one nitrogen center.

Synthesis Analysis

The synthesis of 3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylate was reported as part of a research program targeting novel molecules as potential anti-inflammatory agents. The synthesis involved the reaction of methyl 2-chloro nicotinoate and methyl thioglycolate in anhydrous DMF with potassium carbonate. The reaction mixture was heated to 100 °C under an atmosphere of nitrogen for 21 hours.

Molecular Structure Analysis

The molecular structure of 3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid consists of a thiophene ring fused to a pyridine ring. The thiophene ring is a 5-membered ring consisting of four carbon atoms and one sulfur atom, while the pyridine ring is a 6-membered ring consisting of five carbon atoms and one nitrogen center.

Chemical Reactions Analysis

Thieno[2,3-b]pyridines have been synthesized using substituted 2-thioxopyridine-3-carbonitrile or 3-cyanopyridine-2-thiolate as starting material or key intermediate. Multicomponent synthesis of functionalized thieno[2,3-b]pyridines has been described, starting from various compounds through a 3-cyanopyridine-2-thiolate intermediate.

Future Directions

Thieno[2,3-b]pyridine derivatives are an important class of heterocyclic compounds due to their pharmacological and biological utility. Therefore, future research may focus on the synthesis of these important heterocycles and exploration of their potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid is a thiophene-based compound . Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

It’s structurally related to thiophene derivatives, which are known to interact with various biological targets to exert their effects

Biochemical Pathways

Thiophene derivatives, in general, are known to interact with various biochemical pathways due to their diverse pharmacological properties

Result of Action

Thiophene derivatives are known to exhibit a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic activities

Biochemical Analysis

Biochemical Properties

3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid plays a significant role in various biochemical reactions. It acts as a ligand for a variety of metal complexes, including mercury (II) and samarium (III) . These interactions are crucial for the compound’s function in biochemical assays and potential therapeutic applications. The compound’s ability to form stable complexes with metals suggests its utility in catalysis and as a probe in biochemical studies.

Cellular Effects

3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid influences various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular proteins and enzymes can lead to alterations in cell function, including changes in metabolic flux and gene transcription . These effects are essential for understanding the compound’s potential therapeutic applications and its role in cellular physiology.

Molecular Mechanism

The molecular mechanism of 3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid involves its binding interactions with biomolecules. The compound can inhibit or activate enzymes, leading to changes in biochemical pathways. For instance, its interaction with metal ions can modulate enzyme activity, affecting downstream signaling pathways and gene expression . These molecular interactions are critical for the compound’s biological activity and potential therapeutic effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may decrease over time due to degradation . Understanding these temporal effects is crucial for designing experiments and interpreting results in biochemical research.

Dosage Effects in Animal Models

The effects of 3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity and improving cellular function. At higher doses, it may cause toxic or adverse effects, including cellular damage and disruption of metabolic pathways . These dosage-dependent effects are essential for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound’s role in these pathways can influence cellular metabolism and energy production . Understanding its involvement in metabolic pathways is crucial for elucidating its biological functions and potential therapeutic applications.

Transport and Distribution

The transport and distribution of 3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s distribution is essential for its biological activity and therapeutic potential.

Subcellular Localization

3-Hydroxy-thieno[2,3-b]pyridine-2-carboxylic acid exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular localization is crucial for elucidating its mechanism of action and potential therapeutic applications.